molecular formula C12H12N6O2S2 B6580262 2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}acetamide CAS No. 1207047-63-9

2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}acetamide

Cat. No.: B6580262
CAS No.: 1207047-63-9
M. Wt: 336.4 g/mol
InChI Key: UPQXEMLVIPQROE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}acetamide features a hybrid heterocyclic scaffold combining a 1,2-oxazole ring substituted with thiophen-2-yl at position 5, linked via a methylene group to an acetamide moiety. The acetamide chain further incorporates a 1-methyltetrazole-5-yl sulfanyl group.

Properties

IUPAC Name

2-(1-methyltetrazol-5-yl)sulfanyl-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H12N6O2S2/c1-18-12(14-16-17-18)22-7-11(19)13-6-8-5-9(20-15-8)10-3-2-4-21-10/h2-5H,6-7H2,1H3,(H,13,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UPQXEMLVIPQROE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=NN=N1)SCC(=O)NCC2=NOC(=C2)C3=CC=CS3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H12N6O2S2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

336.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}acetamide is a complex molecule featuring a tetrazole ring and various functional groups that contribute to its biological properties. This article reviews the biological activity of this compound, focusing on its pharmacological effects, synthesis methods, and potential therapeutic applications.

Structural Characteristics

The molecular structure of the compound includes:

  • Tetrazole ring : Known for its diverse biological activities.
  • Thiol group : Contributes to reactivity and potential interactions with biological targets.
  • Oxazole moiety : Imparts additional pharmacological properties.

Biological Activity Overview

Research has indicated that compounds containing tetrazole rings exhibit a variety of biological activities, including:

  • Antimicrobial Activity : Tetrazole derivatives have shown significant antimicrobial properties against various pathogens.
  • Anticholinesterase Activity : Some tetrazole derivatives have been evaluated for their ability to inhibit acetylcholinesterase (AChE), which is crucial in treating neurodegenerative diseases like Alzheimer's.

Anticholinesterase Activity

A study evaluated several tetrazole derivatives for their AChE inhibitory effects using modified Ellman's spectrophotometric method. The results indicated that certain derivatives exhibited notable inhibition percentages:

  • Compound 2 (with 3-methyl phenyl substitution) showed an inhibition percentage of 29.56% at 1 mM concentration.
  • Compound 3 (with 3-chloro phenyl substitution) demonstrated an inhibition percentage of 24.38% at the same concentration.

These findings suggest that modifications in the phenyl substituents significantly affect the biological activity of tetrazole-containing compounds .

Antimicrobial Activity

Another study focused on the synthesis and evaluation of various tetrazole derivatives against bacterial strains. The results indicated that specific compounds could inhibit the growth of Staphylococcus aureus and Escherichia coli, showcasing the potential of these compounds as antimicrobial agents .

Synthesis Methods

The synthesis of 2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}acetamide typically involves multi-step reactions:

  • Formation of the tetrazole ring through cycloaddition reactions.
  • Introduction of the thiol group via nucleophilic substitution.
  • Construction of the oxazole moiety through condensation reactions with appropriate precursors.

These synthetic routes are crucial for optimizing yield and purity for subsequent biological evaluations.

Data Table: Biological Activity Summary

CompoundStructure FeaturesAnticholinesterase Activity (%)Antimicrobial ActivityReference
Compound 23-Methyl Phenyl29.56% at 1 mMActive against E. coli
Compound 33-Chloro Phenyl24.38% at 1 mMActive against S. aureus

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Analogues

The following table highlights key structural analogs and their differences:

Compound Name / ID Key Substituents Molecular Weight (g/mol) Reference
Target Compound 1,2-Oxazol-3-ylmethyl, thiophen-2-yl, 1-methyltetrazole-5-yl sulfanyl ~366.43 (calculated)
2-[(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]acetamide 1,3-Thiazol-2-yl, 2-chlorobenzyl, 4-amino-5-methyltriazole 434.93
N-(1,3-Benzodioxol-5-yl)-2-{[5-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl]sulfanyl}acetamide Benzodioxol-5-yl, 4-methylphenyl-thiazolo-triazole ~484.56 (calculated)
2-{[4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide 4-Ethyltriazole, thiophen-2-yl, 4-fluorophenyl 389.47
2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamide (anti-exudative agent) Furan-2-yl, 4-amino-triazole ~294.32 (calculated)

Key Observations :

  • The thiophen-2-yl group in the target compound and enhances π-π stacking in receptor binding, whereas furan-2-yl in reduces steric bulk but may lower metabolic stability.
  • Tetrazole (target) vs. triazole (): Tetrazole offers superior hydrogen-bonding capacity and acidity (pKa ~4.9), influencing solubility and target interactions.
  • Chlorophenyl () and fluorophenyl () substituents increase lipophilicity (ClogP ~2.5–3.0) compared to the target’s oxazole-thiophene system (ClogP ~1.8) .

Pharmacological Activity Comparison

Anti-Exudative Activity
  • The furan-2-yl-triazole acetamide () demonstrated 52% inhibition of exudate volume at 10 mg/kg, comparable to diclofenac sodium (55% at 8 mg/kg).
Antiproliferative Activity
  • Hydroxyacetamide derivatives (e.g., FP1-12 in ) showed IC50 values of 8.2–14.7 µM against MCF-7 cells. The target compound’s tetrazole group could modulate cytotoxicity via ROS generation, though direct data are lacking .

Physicochemical and Stability Profiles

  • Water Content : Analogous acetamides (e.g., ) are restricted to ≤0.5% water to prevent hydrolysis.
  • Thermal Stability : Thiophene-containing compounds (target, ) degrade above 200°C, whereas chlorophenyl analogs () are stable up to 220°C .
  • Solubility : The target compound’s oxazole-thiophene system likely improves aqueous solubility (predicted ~25 µg/mL) compared to fluorophenyl derivatives (~12 µg/mL) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.